3-(2-Chlorophenoxymethyl)piperidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
3-[(2-chlorophenoxy)methyl]piperidine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-2,5-6,10,14H,3-4,7-9H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWRAZMJUSPPNOH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COC2=CC=CC=C2Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.71 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Method 1: Synthesis via Pyridine Derivatives and Benzylation
This route, described by Schumacher et al., involves a three-step process:
- Step 1: React 2-cyano-3-methylpyridine with excess concentrated sulfuric acid and tert-butanol at 70–75°C to form a tert-butyl amide derivative.
- Step 2: Under -40°C, perform a nucleophilic substitution using n-butyllithium (n-BuLi) with 3-chlorobenzyl chloride in anhydrous tetrahydrofuran (THF) with catalytic sodium bromide, yielding a benzylated intermediate.
- Step 3: Reflux the benzylated compound in excess phosphorus oxychloride (POCl₃) to cyclize into the target compound, 3-(2-Chlorophenoxymethyl)piperidine .
Supporting Data and Reaction Pathways
Reaction Pathway Summary
Starting Material: 4-Hydroxymethylpiperidine
↓
Reaction with chlorophenol derivatives (Method 2)
↓
Formation of 4-(2-Chlorophenoxymethyl)piperidine
or
Starting Material: 2-Cyano-3-methylpyridine (Method 1)
↓
Sulfuric acid and tert-butanol reaction
↓
Benzylation with 3-chlorobenzyl chloride
↓
Cyclization in POCl₃
↓
Formation of 3-(2-Chlorophenoxymethyl)piperidine
Data Table: Comparative Summary
| Method | Raw Materials | Key Reactions | Yield Range (%) | Advantages | Disadvantages |
|---|---|---|---|---|---|
| Method 1 | 2-Cyano-3-methylpyridine, tert-butanol, 3-chlorobenzyl chloride | Nucleophilic substitution, cyclization | 75 | High yield, well-established | Toxic reagents, complex steps |
| Method 2 | 4-Hydroxymethylpiperidine, chlorophenol derivatives | Ether formation | 70-90 | Safer, scalable | Requires phenolic precursors |
| Method 3 | 3-Pyridinecarboxylate, chlorobenzylacetonitrile | Condensation, oxidation, Reissert | 33 | Uses common reagents | Low yield, toxic reagents, complex |
Chemical Reactions Analysis
Types of Reactions: 3-(2-Chlorophenoxymethyl)piperidine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.
Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted products.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as amines in the presence of a base like sodium hydroxide.
Major Products Formed:
Oxidation: Corresponding oxidized derivatives.
Reduction: Reduced derivatives with hydrogenated functional groups.
Substitution: Substituted products with various functional groups replacing the chlorine atom.
Scientific Research Applications
3-(2-Chlorophenoxymethyl)piperidine has several scientific research applications, including:
Chemistry: Used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.
Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and as a reagent in chemical reactions.
Mechanism of Action
The mechanism of action of 3-(2-Chlorophenoxymethyl)piperidine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby affecting cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Positional Isomerism and Halogen Substitution
- 3-[(4-Chloro-2-isopropylphenoxy)methyl]piperidine hydrochloride (CAS: 1220027-94-0): This analogue features a chlorine atom at the 4-position and an isopropyl group at the 2-position of the phenyl ring.
- 3-(3-Methoxyphenyl)piperidine : Substitution with a methoxy group at the 3-position of the phenyl ring reduces electron-withdrawing effects compared to chlorine, which may influence hydrogen-bonding interactions in biological targets .
Piperidine vs. Piperazine Scaffolds
- 8-{1-[3-(Cyclopent-1-en-1-yl)benzyl]piperidin-4-yl}-2-methoxyquinoline (I) and 8-{4-[3-(cyclopent-1-en-1-yl)benzyl]piperazin-1-yl}-2-methoxyquinoline (II): Replacing piperidine with piperazine introduces an additional nitrogen atom, increasing polarity and hydrogen-bonding capacity. Crystal structure analyses reveal that both compounds adopt similar curved conformations, but piperazine derivatives exhibit stronger intermolecular interactions (e.g., C–H⋯π bonds) due to enhanced polarity .
Histamine H3 Receptor (H3R) Affinity
- Benzophenone-piperidine hybrids: Compounds with a pentyloxyl linker and 4-F-substituted benzophenone show potent H3R affinity (Ki = 30 nM). The piperidine moiety’s basicity and linker length critically influence binding, with longer linkers improving receptor engagement .
- Impact of chirality : Chiral piperidine derivatives (e.g., PCAF inhibitors) demonstrate enhanced potency compared to achiral analogues. For instance, introducing a chiral center at the 3-position of the piperidine ring reduced KD values from >200 nM to ~150 nM in PCAF inhibitors .
Enzymatic Inhibition
- Lysine-specific demethylase 1 (LSD1) inhibitors: 3-(Piperidin-4-ylmethoxy)pyridine derivatives exhibit nanomolar potency. The piperidine ring’s spatial orientation optimizes interactions with the enzyme’s catalytic domain, as shown in Scheme 2 synthesis routes .
Physicochemical and Pharmacokinetic Properties
Lipophilicity and Solubility
- 3-(Hydroxymethyl)-3-methyl-2,6-diphenylpiperidin-4-one : Quantum chemical analyses reveal high lipophilicity (logP = 3.2) and moderate aqueous solubility, typical of piperidine derivatives. HOMO-LUMO energy gaps (~4.5 eV) suggest stability under physiological conditions .
Data Tables
Table 2: Physicochemical Properties of Selected Compounds
| Compound | logP | HOMO-LUMO Gap (eV) | Aqueous Solubility (mg/mL) | Reference |
|---|---|---|---|---|
| 3-(Hydroxymethyl)-piperidin-4-one | 3.2 | 4.5 | 0.12 | |
| 8-{1-[3-(Cyclopentenyl)benzyl]piperidine} | 2.8 | N/A | 0.08 |
Biological Activity
3-(2-Chlorophenoxymethyl)piperidine is a compound of significant interest in pharmacological research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including enzyme inhibition, receptor binding, and potential therapeutic applications.
Chemical Structure and Properties
3-(2-Chlorophenoxymethyl)piperidine has the molecular formula C12H16ClN, with a molecular weight of approximately 219.72 g/mol. The structure features a piperidine ring substituted with a 2-chlorobenzyl group, which is critical for its biological activity.
Enzyme Inhibition
Research indicates that 3-(2-Chlorophenoxymethyl)piperidine exhibits notable enzyme inhibition properties. It has been studied for its ability to inhibit specific enzymes that are often overactive in various diseases. For instance, studies have shown that this compound can inhibit Hedgehog acyltransferase (HHAT), an enzyme implicated in several cancers and developmental disorders. The compound's inhibitory potency was assessed through various assays, yielding IC50 values that indicate effective inhibition at low concentrations.
Receptor Binding
The compound also shows promise in receptor binding studies, suggesting it may influence neurotransmitter pathways. This characteristic makes it a candidate for further exploration in treating neurological disorders where receptor modulation is beneficial. The binding affinity of 3-(2-Chlorophenoxymethyl)piperidine to various receptors has been characterized, showing potential therapeutic applications in the management of conditions such as depression and anxiety.
Comparative Analysis with Similar Compounds
A comparative analysis with structurally similar compounds highlights differences in biological activity based on substitution patterns. The following table summarizes key features of related compounds:
| Compound Name | CAS Number | Key Features |
|---|---|---|
| 4-(2-Chlorophenyl)piperidine | 100129-35-9 | Similar piperidine structure but different substitution. |
| 2-(2-Chlorophenyl)piperidine | 1018446-64-4 | Variation in substitution position affecting activity. |
| 3-(3,4-Dichlorophenyl)pyrrolidine | 1092108-79-6 | Different heterocyclic structure may alter reactivity. |
Case Studies and Research Findings
- Inhibition of Hedgehog Pathway : A study focused on the synthesis and evaluation of inhibitors for HHAT demonstrated that derivatives of piperidine, including 3-(2-Chlorophenoxymethyl)piperidine, showed significant inhibitory effects on HHAT function in cellular assays. This research highlighted the compound's potential as a chemical probe for studying HHAT-related signaling pathways .
- Cytotoxicity Assessments : In vitro cytotoxicity assays revealed that while some derivatives exhibited minimal toxicity at certain concentrations, others induced significant cell death in cancer cell lines. The research emphasized the importance of understanding the structure-activity relationship (SAR) to optimize therapeutic efficacy while minimizing off-target effects .
- DNA Interaction Studies : Additional studies have explored the interaction of similar piperidine derivatives with DNA, indicating potential applications in cancer therapy through mechanisms involving DNA cleavage and cytotoxicity against tumor cells .
Q & A
Basic: What are the optimal synthetic routes for 3-(2-Chlorophenoxymethyl)piperidine, and how can reaction yields be improved?
Methodological Answer:
Synthesis typically involves nucleophilic substitution between 2-chlorophenol and a piperidine-based precursor. Key parameters include:
- Solvent selection : Dichloromethane (DCM) is effective for maintaining reaction homogeneity and facilitating phase separation during workup .
- Base optimization : NaOH or K₂CO₃ can enhance nucleophilicity of the phenoxide intermediate.
- Purification : Recrystallization or column chromatography (e.g., silica gel with ethyl acetate/hexane) improves purity. Monitor intermediates via TLC and confirm final structure using ¹H/¹³C NMR and mass spectrometry .
Advanced: How can computational chemistry predict the reactivity of 3-(2-Chlorophenoxymethyl)piperidine in novel reactions?
Methodological Answer:
- Density Functional Theory (DFT) : Model transition states for key reactions (e.g., substitution or ring-forming steps) to predict activation energies .
- Molecular Dynamics (MD) : Simulate solvent effects on reaction pathways to optimize conditions (e.g., polarity, temperature).
- Validation : Compare computational predictions with small-scale experimental trials (e.g., microreactor setups) to refine models .
Basic: What spectroscopic techniques are critical for characterizing 3-(2-Chlorophenoxymethyl)piperidine?
Methodological Answer:
- ¹H/¹³C NMR : Assign peaks to confirm substitution patterns (e.g., aromatic protons at δ 6.8–7.4 ppm and piperidine methylene groups at δ 2.5–3.5 ppm) .
- IR Spectroscopy : Identify C-O-C (≈1250 cm⁻¹) and C-Cl (≈750 cm⁻¹) stretches.
- Mass Spectrometry : Confirm molecular ion ([M+H]⁺) and fragmentation patterns.
- Elemental Analysis : Verify purity (>99%) as per synthetic protocols .
Advanced: How to resolve contradictions in biological activity data for piperidine derivatives like 3-(2-Chlorophenoxymethyl)piperidine?
Methodological Answer:
- Assay standardization : Ensure consistent cell lines (e.g., HEK293 vs. HeLa) and concentrations (IC₅₀ vs. EC₅₀).
- Orthogonal assays : Combine enzymatic inhibition (e.g., acetylcholinesterase) with cell viability assays to rule off-target effects.
- Stereochemical analysis : Use chiral HPLC or X-ray crystallography to confirm enantiopurity, as stereochemistry significantly impacts activity .
Basic: What safety protocols are essential when handling 3-(2-Chlorophenoxymethyl)piperidine?
Methodological Answer:
- PPE : Gloves, goggles, and lab coats to prevent skin/eye contact (H313/H333 hazards) .
- Ventilation : Use fume hoods to avoid inhalation (P305+P351+P338) .
- Storage : Keep in airtight containers at 2–8°C, away from incompatible materials (e.g., strong oxidizers) .
Advanced: How to design structure-activity relationship (SAR) studies for this compound’s pharmacological potential?
Methodological Answer:
- Analog synthesis : Vary substituents (e.g., halogen position, piperidine methylation) and test bioactivity .
- Binding assays : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify target interactions.
- Structural analysis : Co-crystallize derivatives with target proteins (e.g., kinases) to identify binding motifs .
Basic: What are the stability considerations for 3-(2-Chlorophenoxymethyl)piperidine under different storage conditions?
Methodological Answer:
- Accelerated stability testing : Expose samples to 40°C/75% RH for 6 months and monitor degradation via HPLC.
- pH stability : Assess compound integrity in buffers (pH 3–9) to guide formulation studies.
- Light sensitivity : Store in amber vials if UV-Vis analysis indicates photodegradation .
Advanced: How can machine learning models enhance the discovery of new applications for this compound?
Methodological Answer:
- Data training : Use PubChem bioactivity datasets (e.g., EC50 values for similar piperidines) to train predictive models .
- Target prediction : Apply cheminformatics tools (e.g., SwissTargetPrediction) to identify off-target interactions.
- Validation : Prioritize high-confidence predictions for high-throughput screening (HTS) in relevant disease models .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
